Cas no 2567503-83-5 (2-(bromomethyl)-9,9-difluorodispiro3.0.3^{5}.1^{4}nonane, Mixture of diastereomers)

• Product Name: 2-(bromomethyl)-9,9-difluorodispiro3.0.3^{5}.1^{4}nonane, Mixture of diastereomers
• CAS No: 2567503-83-5
• MF: C₁₀H₁₃BrF₂
• MW: 251.11102938652
• MDL: MFCD32878377
• CID: 5680867
• PubChem ID: 155820082
• Update Time: 2025-10-29

2-(bromomethyl)-9,9-difluorodispiro3.0.3^{5}.1^{4}nonane, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-26667503
• 2567503-83-5
• 7-(Bromomethyl)-9,9-difluorodispiro[3.0.35.14]nonane
• 2-(bromomethyl)-9,9-difluorodispiro[3.0.3^{5}.1^{4}]nonane
• 2-(bromomethyl)-9,9-difluorodispiro3.0.3^{5}.1^{4}nonane, Mixture of diastereomers

• MDL： MFCD32878377
• Inchi： 1S/C10H13BrF2/c11-6-7-4-9(5-7)8(2-1-3-8)10(9,12)13/h7H,1-6H2
• InChI Key： XIQDHHIVXHCVJU-UHFFFAOYSA-N
• SMILES： BrCC1CC2(C1)C(C12CCC1)(F)F

Computed Properties

• Exact Mass: 250.01687g/mol
• Monoisotopic Mass: 250.01687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on 2-(bromomethyl)-9,9-difluorodispiro3.0.3^{5}.1^{4}nonane, Mixture of diastereomers

2-(bromomethyl)-9,9-difluorodispiro[3.0.3⁵.1⁴nonane, Mixture of Diastereomers: A Comprehensive Overview

CAS No. 2567503-83-5 represents a unique class of dispiro compounds characterized by its complex molecular architecture. This compound, specifically 2-(bromomethyl)-9,9-difluorodispiro[3.0.3⁵.1⁴nonane, is a mixture of diastereomers that has garnered significant attention in pharmaceutical research due to its structural versatility and potential biological activities. Recent studies have highlighted the importance of spiro systems in modulating molecular interactions, making this compound a focal point for drug discovery and materials science applications.

The dispiro framework of this compound, which consists of two fused rings connected through a central atom, provides a unique platform for functional group modifications. The presence of fluorine atoms at the 9,9-positions introduces electron-withdrawing effects, which can influence the compound's reactivity and biological profile. Additionally, the bromomethyl group at the 2-position serves as a versatile functional handle for further chemical transformations, enabling the synthesis of diverse derivatives with tailored properties.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of this compound. A 2023 study published in Organic Letters described a novel approach using transition-metal-catalyzed halogenation reactions to selectively introduce the bromomethyl group. This method not only enhances the yield but also reduces byproducts, aligning with the growing emphasis on sustainable synthetic strategies in pharmaceutical development. The ability to control the stereochemistry of the diastereomers is critical for optimizing the compound's pharmacological properties, as demonstrated in a 2024 review article in Chemical Reviews.

The dispiro architecture of this compound has been linked to its potential applications in drug design. Researchers have explored its role as a prodrug scaffold, where the bromomethyl group can be hydrolyzed to release an active moiety. A 2023 preclinical study in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited enhanced solubility and bioavailability compared to traditional analogs, highlighting its utility in improving drug delivery systems. Furthermore, the fluorine atoms may contribute to the compound's metabolic stability, a key factor in pharmaceutical development.

Beyond pharmaceutical applications, this compound has shown promise in materials science. Its unique spiro structure and fluorine content make it a candidate for liquid crystal materials, where molecular rigidity and polarity are essential. A 2023 study in Advanced Materials reported that this compound could self-assemble into chiral liquid crystals, offering potential applications in optical devices and sensors. The diastereomeric mixture may also influence the material's anisotropic properties, a factor that requires further investigation.

Recent computational studies have provided insights into the diastereomeric behavior of this compound. A 2024 paper in Journal of Physical Chemistry utilized quantum mechanical calculations to predict the energy landscapes of the diastereomers, revealing that certain configurations exhibit lower energy barriers for interconversion. This finding is significant for optimizing synthetic routes and understanding the compound's dynamic behavior in biological systems. The spiro junction may also act as a chiral center, influencing the compound's interaction with biological targets.

The fluorine content of this compound has been linked to its potential biological activities. A 2023 study in Journal of Biological Chemistry investigated its effects on inflammatory pathways, finding that it modulated the activity of key enzymes involved in cytokine production. This suggests potential applications in anti-inflammatory therapies, particularly for chronic diseases. Additionally, the bromomethyl group may serve as a site for further functionalization, enabling the development of targeted therapies with enhanced specificity.

The synthesis of this compound has also been explored in the context of green chemistry. A 2023 article in Green Chemistry described an environmentally friendly method using microwave-assisted reactions to achieve high yields with minimal energy consumption. This approach aligns with the industry's shift toward sustainable practices, as it reduces waste and energy use while maintaining the compound's structural integrity. The diastereomeric mixture may also offer advantages in terms of reactivity, as certain configurations may be more amenable to specific reaction conditions.

Future research on this compound is likely to focus on its biological applications and synthetic versatility. The ability to generate diastereomeric derivatives with distinct properties could lead to the development of multi-target drugs or combinatorial libraries for high-throughput screening. Additionally, its potential in materials science may open new avenues for applications in nanostructured materials or smart polymers. The integration of computational modeling with experimental studies will be crucial for unraveling the full potential of this compound.

In conclusion, 2-(bromomethyl)-9,9-difluorodispiro[3.0.3⁵.1⁴nonane represents a versatile platform with significant implications for both pharmaceutical and materials science research. Its unique dispiro architecture, combined with the presence of fluorine and bromomethyl groups, positions it as a promising candidate for further exploration. As synthetic methodologies and computational tools continue to advance, the study of this compound is expected to yield new insights into its applications and properties.